Cas no 87764-46-3 (3-Deoxy-3-fluoro-D-mannose)

• Product Name: 3-Deoxy-3-fluoro-D-mannose
• CAS No: 87764-46-3
• MF: C₆H₁₁FO₅
• MW: 182.146946191788
• CID: 708927
• PubChem ID: 55220202
• Update Time: 2025-08-02

3-Deoxy-3-fluoro-D-mannose Chemical and Physical Properties

Names and Identifiers

• 3-Deoxy-3-fluoro-D-mannose
• D-Mannose,3-deoxy-3-fluoro-
• 3-Fluoro-3-deoxy-D- mannose
• (2R,3S,4R,5R)-3-Fluoro-2,4,5,6-tetrahydroxyhexanal
• D-Mannose, 3-deoxy-3-fluoro-
• W-203997
• 87764-46-3
• AKOS006239989
• MFCD00077530
• G91125

• Inchi： 1S/C6H11FO5/c7-5(3(10)1-8)6(12)4(11)2-9/h1,3-6,9-12H,2H2/t3-,4-,5-,6-/m1/s1
• InChI Key： RMHCJIQOFXULDL-KVTDHHQDSA-N
• SMILES： O=C[C@H]([C@@H](F)[C@@H]([C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 182.05900
• Monoisotopic Mass: 182.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.494
• Melting Point: 152-154
• Boiling Point: 503.2°C at 760 mmHg
• Flash Point: 258.1°C
• Refractive Index: 1.505
• Solubility: 甲醇（微溶）、水（微溶）
• PSA: 97.99000
• LogP: -2.40160
• pka: 11.86±0.20(Predicted)

3-Deoxy-3-fluoro-D-mannose Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Deoxy-3-fluoro-D-mannose

3-Deoxy-3-fluoro-D-mannose (CAS No. 87764-46-3): A Promising Compound in Glycobiology and Drug Development

3-Deoxy-3-fluoro-D-mannose (CAS No. 87764-46-3) is a synthetic carbohydrate derivative that has garnered significant attention in the fields of glycobiology and drug development. This compound, often referred to as FDM, is a fluorinated analog of the naturally occurring sugar D-mannose. The introduction of a fluorine atom at the C-3 position significantly alters the chemical and biological properties of the molecule, making it a valuable tool in various research applications.

The unique structure of 3-Deoxy-3-fluoro-D-mannose allows it to mimic the behavior of natural sugars while exhibiting distinct characteristics that can be exploited for therapeutic and diagnostic purposes. Recent studies have highlighted its potential in modulating glycosylation pathways, which are crucial for many biological processes, including cell signaling, immune responses, and disease progression.

In the context of drug development, FDM has shown promise as a lead compound for the treatment of various diseases. One of the key areas of interest is its role in inhibiting glycosylation, a process that is often dysregulated in diseases such as cancer and diabetes. By interfering with specific glycosylation pathways, FDM can potentially disrupt the formation of glycoproteins that are essential for tumor growth and metastasis.

Recent research has also explored the use of 3-Deoxy-3-fluoro-D-mannose in the development of novel antibiotics. Glycosylation is a critical step in the biosynthesis of many bacterial cell wall components, and inhibiting this process can lead to the disruption of bacterial growth and survival. Studies have demonstrated that FDM can effectively inhibit glycosylation in certain bacterial strains, suggesting its potential as an antibacterial agent.

Another area where FDM has shown promise is in the treatment of lysosomal storage disorders. These disorders are characterized by the accumulation of undigested substrates within lysosomes due to enzyme deficiencies. 3-Deoxy-3-fluoro-D-mannose has been shown to act as a substrate analog, potentially facilitating the degradation of accumulated substrates and alleviating disease symptoms.

The synthesis and characterization of 3-Deoxy-3-fluoro-D-mannose have been extensively studied, with various methods reported in the literature. One common approach involves the selective fluorination of D-mannose using fluorinating agents such as diethylaminosulfur trifluoride (DAST). The resulting compound is then purified and characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The biological activity of FDM has been evaluated through a range of in vitro and in vivo studies. In cell culture experiments, it has been shown to inhibit glycosylation pathways without significant cytotoxicity, making it a promising candidate for further development. Animal models have also been used to assess its efficacy and safety, with promising results indicating its potential for clinical translation.

Despite its promising properties, further research is needed to fully understand the mechanisms by which 3-Deoxy-3-fluoro-D-mannose exerts its effects and to optimize its use in therapeutic applications. Ongoing studies are focusing on improving its bioavailability, stability, and selectivity for specific glycosylation pathways.

In conclusion, 3-Deoxy-3-fluoro-D-mannose (CAS No. 87764-46-3) represents a significant advancement in glycobiology and drug development. Its unique chemical structure and biological activity make it a valuable tool for researchers and a promising candidate for the treatment of various diseases. As research continues to uncover new insights into its properties and applications, FDM is likely to play an increasingly important role in both basic science and clinical practice.